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Compound of Interest

Compound Name: JNJ-26076713

Cat. No.: B1673005 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-26076713 with explicit disposal

instructions was not found. The following procedures are based on general best practices for

the disposal of research laboratory chemicals. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and regulatory requirements.

JNJ-26076713 is identified as an orally active alpha V integrin antagonist intended for research

use only, not for human or veterinary use.[1] Proper disposal is crucial to ensure personnel

safety and environmental protection.

General Disposal Guidelines
All waste materials contaminated with JNJ-26076713 should be considered hazardous

chemical waste unless otherwise determined by a qualified professional.

Liquid Waste:

Collection: Collect all liquid waste containing JNJ-26076713 in a designated, leak-proof, and

chemically resistant container. The container should be clearly labeled with "Hazardous

Waste" and the full chemical name.

Inactivation (if applicable): For biological applications where the compound is in a liquid

matrix that may be infectious, chemical inactivation might be necessary. A common method

is the addition of fresh bleach to a final concentration of 10-20%.[2] The solution should be
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mixed well and allowed a contact time of at least 30 minutes before further steps.[2]

However, the chemical compatibility of JNJ-26076713 with bleach is unknown; therefore, this

step should only be performed if the waste contains biological agents and after consulting

with your EHS department.

Sewer Disposal: Do not pour solutions containing JNJ-26076713 down the drain unless

explicitly permitted by your institution's EHS guidelines for decontaminated solutions.[2][3]

Solid Waste:

Sharps: All disposable sharps (e.g., needles, syringes, scalpel blades) contaminated with

JNJ-26076713 must be placed in a rigid, puncture-resistant sharps container labeled with

the biohazard symbol if applicable.[2][3] Do not overfill these containers; they should be

sealed when three-quarters full.[2]

Contaminated Labware: Non-sharp solid waste, such as contaminated gloves, pipette tips,

and vials, should be collected in a designated hazardous waste container lined with a

durable plastic bag.

Packaging: Once the waste container is full, seal it securely. Label the container with the

building and room number where the waste was generated.[2]

Spill Management:

In the event of a spill, small quantities can be collected with absorbent materials. For larger

spills, dike the area to contain the spill and use absorbents like sand or clay.[4] Place all

contaminated materials into an approved disposal container.[4] Spills that may enter surface

waters must be reported to the National Response Center.[4]

Quantitative Data for General Laboratory Waste
Disposal
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Parameter Guideline Source

Chemical Inactivation

Concentration

10-20% final concentration of

fresh bleach
[2]

Chemical Inactivation Contact

Time
Minimum of 30 minutes [2]

Sharps Container Fill Level Do not exceed 3/4 full [2]

Experimental Protocols
Detailed experimental protocols for the use of JNJ-26076713 were not available in the search

results. For information on its synthesis, one could refer to the Suzuki-Miyaura approach

described in the Journal of Organic Chemistry.[1]

Disposal Workflow
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Caption: Decision workflow for the proper disposal of JNJ-26076713 contaminated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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